Cas no 162956-90-3 (Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester)
162956-90-3 structure
Product Name:Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester
CAS No:162956-90-3
MF:C9H11NO5
MW:213.187342882156
CID:110085
PubChem ID:9990783
Update Time:2025-04-18
Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester
- Butanedioic acid, 2-cyano-3-(2-oxoethyl)-, dimethyl ester (9CI)
- 162956-90-3
- Dimethyl 2-cyano-3-(2-oxoethyl)butanedioate
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- Inchi: 1S/C9H11NO5/c1-14-8(12)6(3-4-11)7(5-10)9(13)15-2/h4,6-7H,3H2,1-2H3
- InChI Key: QFVKBNNNFHMNFV-UHFFFAOYSA-N
- SMILES: O(C)C(C(CC=O)C(C#N)C(=O)OC)=O
Computed Properties
- Exact Mass: 213.06373
- Monoisotopic Mass: 213.06372245g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 303
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 93.5Ų
Experimental Properties
- PSA: 93.46
Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
162956-90-3 (Butanedioic acid,2-cyano-3-(2-oxoethyl)-, 1,4-dimethyl ester) Related Products
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